Cas no 1836-77-7 (Benzene,1,3,5-trichloro-2-(4-nitrophenoxy)-)

• Product Name: Benzene,1,3,5-trichloro-2-(4-nitrophenoxy)-
• CAS No: 1836-77-7
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• MDL: MFCD00210255
• CID: 180587
• PubChem ID: 329747912
• Update Time: 2025-05-23

Benzene,1,3,5-trichloro-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-trichloro-2-(4-nitrophenoxy)-
• CNP【Chlornitrofen】
• 1,3,5-Trichloro-2-(4-nitrophenoxy)benzene 4-Nitrophenyl 2,4,6-trichlorophenyl ether
• 2,4,6-trichloro-4'-nitro-diphenylether
• 2,4,6-Trichlorophenyl-4-nitrophenyl ether
• 4-nitrophenyl-2,4,6-trichlorophenyl ether
• CNP 1032
• EINECS 217-407-6
• MC 338
• p-nitrophenyl 2,4,6-trichlorophenyl ether
• 1,3,5-Trichloro-2-(4-nitrophenoxy)benzene
• 4-Nitrophenyl 2,4,6-trichlorophenyl ether
• 2',4',6'-trichloro-4-nitrobiphenyl ether
• 2,4,6-trichloro-4'-nitrodiphenyl ether
• 2,4,6-trichlorophenyl 4-nitrophenyl ether
• 1,3,5-trichloro-2-(4-nitrophenoxy)-benzen
• chlornitrofen
• 1-Nitro-4-(2,4,6-trichlorophenoxy)benzene
• 2,4,6-Trichlorophenyl p-nitrophenyl ether
• 2',4',6'-Trichloro-4-nitrodiphenyl ether
• MC 1478
• CHEBI:3620
• MFCD00210255
• 1,3,5-TRICHLOR-2-(4-NITROPHENOXY)BENZOL
• BRN 1890443
• 1NMN2MY1CW
• MO-338
• AKOS015903305
• 2,4,6-trichlorophenyl-4'-nitrophenyl ether
• NS00021782
• A812805
• Benzene, 1,3,5-trichloro-2-(4-nitrophenoxy)-
• Ether, p-nitrophenyl 2,4,6-trichlorophenyl
• Chlornitrofen [ISO]
• 1836-77-7
• TRICHLOROPHENYL-4-NITROPHENYL ETHER, 2,4,6-
• MO 338
• UNII-1NMN2MY1CW
• MC-338
• Oprea1_424535
• CNP
• CHLORNITROFEN [MI]
• Chlornitrofen, analytical standard
• Diphenyl ether, 2,4,6-trichloro-4'-nitro
• 1,3,5-tris(chloranyl)-2-(4-nitrophenoxy)benzene
• SCHEMBL39135
• Chlornitrofen (CNP)
• CCRIS 7156
• Q11299853
• DTXSID0041775
• BIDD:ER0062
• CHEMBL4520017
• Showrone
• DTXCID8021775

• MDL： MFCD00210255
• Inchi： 1S/C12H6Cl3NO3/c13-7-5-10(14)12(11(15)6-7)19-9-3-1-8(2-4-9)16(17)18/h1-6H
• InChI Key： XQNAUQUKWRBODG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC1C=CC(=CC=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 316.94100
• Monoisotopic Mass: 316.941326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: powder
• Density: 1.533
• Melting Point: 105-106°
• Boiling Point: 206°C (rough estimate)
• Flash Point: 177.8 °C
• Refractive Index: 1.6200 (estimate)
• PSA: 55.05000
• LogP: 5.87050
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzene,1,3,5-trichloro-2-(4-nitrophenoxy)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Toxicity：LC50 in carp (48 hr): >10,000 mg/l; LC50 in flea (3 hr): >40,000 mg/l (Kanazawa)
• Storage Condition：0-6°C

Additional information on Benzene,1,3,5-trichloro-2-(4-nitrophenoxy)-

1,3,5-Trichloro-2-(4-nitrophenoxy)benzene (CAS No. 1836-77-7): A Comprehensive Overview

1,3,5-Trichloro-2-(4-nitrophenoxy)benzene, also known by its CAS registry number CAS 1836-77-7, is a synthetic organic compound with a complex structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its benzene ring substituted with three chlorine atoms at positions 1, 3, and 5, and a phenoxy group at position 2. The phenoxy group itself is further substituted with a nitro group at the para position. This unique structure endows the compound with distinct chemical properties that make it valuable in diverse fields.

The synthesis of 1,3,5-trichloro-2-(4-nitrophenoxy)benzene typically involves multi-step reactions. One common approach is the nucleophilic aromatic substitution of a chlorobenzene derivative with a phenoxy group. The introduction of the nitro group at the para position of the phenoxy ring is achieved through nitration reactions. Recent advancements in catalytic systems and reaction conditions have improved the yield and purity of this compound, making it more accessible for large-scale production.

CAS 1836-77-7 exhibits interesting physical properties. It is a crystalline solid with a melting point of approximately 90°C and a boiling point around 200°C under standard pressure. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetone. Its stability under various environmental conditions has been extensively studied, revealing that it is resistant to hydrolysis and oxidation under normal storage conditions.

The chemical structure of 1,3,5-trichloro-2-(4-nitrophenoxy)benzene plays a pivotal role in its applications. The presence of multiple electron-withdrawing groups (chlorine and nitro) makes the benzene ring highly activated towards electrophilic substitution reactions. This property has been exploited in the development of novel materials for electronic applications. Recent research has focused on incorporating this compound into polymer matrices to enhance their dielectric properties and thermal stability.

In the field of pharmacology, CAS 1836-77-7 has shown potential as a precursor for bioactive molecules. Studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant activities. Ongoing research aims to optimize its bioavailability and reduce potential toxicity for therapeutic applications.

The environmental impact of 1,3,5-trichloro-2-(4-nitrophenoxy)benzene has also been a subject of interest. Although it is not classified as a hazardous substance under current regulations, its persistence in certain ecosystems necessitates careful handling during industrial processes. Efforts are being made to develop eco-friendly synthesis routes and waste management strategies to minimize its environmental footprint.

In conclusion, CAS 1836-77-7, or 1,3,5-trichloro-2-(4-nitrophenoxy)benzene, stands as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, while ongoing studies ensure its safe and sustainable use in various industries.